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Compound of Interest

Compound Name: Phenylpyrrolidinone derivative 5

Cat. No.: B10833781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the process for obtaining a Chemical Abstracts

Service (CAS) Registry Number for newly synthesized phenylpyrrolidinone compounds. It is

intended to equip researchers, chemists, and drug development professionals with the

necessary information to navigate this critical step in chemical research and development,

ensuring novel substances are accurately identified and documented for regulatory, publication,

and commercial purposes.

Understanding the CAS Registry Number
A CAS Registry Number (CAS RN®) is a unique numerical identifier assigned by the Chemical

Abstracts Service to a specific chemical substance.[1][2] This number is the global standard for

substance identification, removing ambiguity from different naming conventions (systematic,

generic, or trade names).[2][3] Each CAS RN is assigned to only one substance, ensuring that

it is a reliable and internationally recognized identifier crucial for regulatory submissions,

scientific literature, and international trade.[2] The CAS REGISTRY® is the most

comprehensive database of disclosed chemical substance information, containing millions of

unique organic and inorganic substances.[1][2]

For a new phenylpyrrolidinone compound to be registered, it must be a unique, well-defined

chemical substance. CAS registers various forms, including different stereoisomers and salt

forms, assigning them discrete CAS RNs.[1][4] However, mixtures are generally not assigned a

single CAS number; instead, the individual components receive their own identifiers.[3][4]
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The CAS Number Registration Process
Obtaining a CAS RN for a novel compound, such as a new phenylpyrrolidinone derivative,

involves submitting a request to CAS Registry Services℠.[5] While CAS numbers for many

common substances can be found in public databases, new or proprietary compounds require

a formal application.[6]

The general workflow for this process is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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